Cas no 36455-70-6 (cis-Zearalenone)

• Product Name: cis-Zearalenone
• CAS No: 36455-70-6
• MF: C₁₈H₂₂O₅
• MW: 318.364285945892
• CID: 2009996
• PubChem ID: 12445020
• Update Time: 2025-04-24

cis-Zearalenone Chemical and Physical Properties

Names and Identifiers

• cis-Zearalenone
• cis Zearalenone
• 36455-70-6
• (4S,12Z)-16,18-dihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraene-2,8-dione
• NCGC00090809-03
• 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione,3,4,5,6,9,10-hexahydro-14,16-dihydroxy-3-methyl-, (3S,11E)-
• (3S,11Z)-14,16-dihydroxy-3-methyl-3,4,5,6,9,10-hexahydro- 1H-2-benzoxacyclotetradecine-1,7(8H)-dione
• (S,E)-14,16-Dihydroxy-3-methyl-3,4,5,6,9,10-hexahydro-1H-benzo[c][1]oxacyclotetradecine-1,7(8H)-dione
• (S,Z)-14,16-Dihydroxy-3-methyl-3,4,5,6,9,10-hexahydro-1H-benzo[c][1]oxacyclotetradecine-1,7(8H)-dione
• MBMQEIFVQACCCH-MIBUCLJRSA-N
• DTXSID001020297
• NCGC00090809-04
• cis-Zearalenone; 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione, 3,4,5,6,9,10-hexahydro-14,16-dihydroxy-3-methyl-, (3S,11Z)-; 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione, 3,4,5,6,9,10-hexahydro-14,16-dihydroxy-3-methyl-, [S-(Z)]-; (3S,11Z)-3,4,5,6,9,10-Hexahydro-14,16-dihydroxy-
• Zearalenone Quality Control Sample,From corn
• 56.32 inverted exclamation markA10.37ppb
• Zearalenone(Z)

• Inchi： 1S/C18H22O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h3,7,10-12,20-21H,2,4-6,8-9H2,1H3/b7-3-/t12-/m0/s1
• InChI Key： MBMQEIFVQACCCH-MIBUCLJRSA-N
• SMILES： O1C(C2C(=CC(=CC=2C=CCCCC(CCC[C@@H]1C)=O)O)O)=O |c:9|

Computed Properties

• Exact Mass: 318.14672380g/mol
• Monoisotopic Mass: 318.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Zearalenones

Additional information on cis-Zearalenone

Cis-Zearalenone: A Comprehensive Overview

Cis-Zearalenone, also known by its CAS number 36455-70-6, is a naturally occurring fungal metabolite that has garnered significant attention in the fields of agriculture, food science, and environmental studies. This compound belongs to the class of mycotoxins, specifically the zearalenone group, which are produced by various Fusarium species. The compound is notable for its endocrine-disrupting properties, making it a critical area of research in both toxicology and pharmacology.

The structure of cis-Zearalenone is characterized by a unique stereochemistry, which distinguishes it from other zearalenone derivatives. Recent studies have highlighted its ability to bind to estrogen receptors, leading to potential adverse effects on reproductive health in both humans and animals. Researchers have also explored its role in agricultural systems, where it can contaminate crops such as corn and wheat, posing risks to food safety and livestock health.

In terms of detection and quantification, advancements in analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) have enabled more precise and sensitive methods for identifying cis-Zearalenone in complex matrices. These methods are crucial for ensuring compliance with regulatory limits set by food safety authorities worldwide. Moreover, the development of biosensors and immunoassays has further enhanced our ability to monitor this compound in real-time, providing early warning systems for contamination events.

The environmental impact of cis-Zearalenone is another area of active research. Studies have shown that this compound can persist in soil and water systems, potentially affecting aquatic ecosystems. Efforts are underway to develop bioremediation strategies, such as using microbial degradation or phytoremediation techniques, to mitigate its environmental presence. These approaches not only address contamination but also contribute to sustainable agricultural practices.

In the context of human health, recent findings suggest that exposure to cis-Zearalenone may be linked to various hormonal disorders, including breast cancer and infertility. Public health initiatives are therefore focused on raising awareness about the risks associated with this compound and promoting preventive measures such as proper storage of grains and regular monitoring of food supplies.

Looking ahead, the study of cis-Zearalenone is expected to expand into new frontiers, including nanotechnology-based detection systems and gene-editing techniques to enhance crop resistance against Fusarium species. Collaborative efforts between scientists, policymakers, and industry stakeholders will be essential in addressing the challenges posed by this compound while harnessing its potential benefits in controlled applications.

In conclusion, cis-Zearalenone, with its CAS number 36455-70-6, remains a critical focus area due to its multifaceted impact on agriculture, health, and the environment. By leveraging cutting-edge research and innovative technologies, we can better understand this compound's behavior and develop effective strategies to manage its risks while optimizing its safe use where applicable.